1. Home
  2. Product
  3. 6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid 6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 134404-00-5
VCID: VC21199920
InChI: InChI=1S/C77H142NO27P/c1-5-9-13-17-21-25-27-31-35-39-43-47-64(87)99-56(45-41-37-33-29-23-19-15-11-7-3)49-63(86)78-58(52-79)70(101-66(89)50-57(46-42-38-34-30-24-20-16-12-8-4)100-65(88)48-44-40-36-32-28-26-22-18-14-10-6-2)74(105-106(95,96)97)62(85)55-98-77(76(93)94)51-59(82)72(73(104-77)61(84)54-81)103-75-69(92)67(90)68(91)71(102-75)60(83)53-80/h52,56-62,67-75,80-85,90-92H,5-51,53-55H2,1-4H3,(H,78,86)(H,93,94)(H2,95,96,97)
SMILES: CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC
Molecular Formula: C77H142NO27P
Molecular Weight: 1544.9 g/mol

6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid

CAS No.: 134404-00-5

Cat. No.: VC21199920

Molecular Formula: C77H142NO27P

Molecular Weight: 1544.9 g/mol

* For research use only. Not for human or veterinary use.

6-(1,2-Dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid - 134404-00-5

Specification

CAS No. 134404-00-5
Molecular Formula C77H142NO27P
Molecular Weight 1544.9 g/mol
IUPAC Name 6-(1,2-dihydroxyethyl)-5-[6-(1,2-dihydroxyethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-4-hydroxy-2-[2-hydroxy-6-oxo-3-phosphonooxy-5-(3-tetradecanoyloxytetradecanoylamino)-4-(3-tetradecanoyloxytetradecanoyloxy)hexoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C77H142NO27P/c1-5-9-13-17-21-25-27-31-35-39-43-47-64(87)99-56(45-41-37-33-29-23-19-15-11-7-3)49-63(86)78-58(52-79)70(101-66(89)50-57(46-42-38-34-30-24-20-16-12-8-4)100-65(88)48-44-40-36-32-28-26-22-18-14-10-6-2)74(105-106(95,96)97)62(85)55-98-77(76(93)94)51-59(82)72(73(104-77)61(84)54-81)103-75-69(92)67(90)68(91)71(102-75)60(83)53-80/h52,56-62,67-75,80-85,90-92H,5-51,53-55H2,1-4H3,(H,78,86)(H,93,94)(H2,95,96,97)
Standard InChI Key PGLGZCRDMQJGFS-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC(C=O)C(C(C(COC1(CC(C(C(O1)C(CO)O)OC2C(C(C(C(O2)C(CO)O)O)O)O)O)C(=O)O)O)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19